Thiazolo[4,5-d]pyrimidine-2,7-diamine
Overview
Description
Thiazolo[4,5-d]pyrimidine-2,7-diamine is a heterocyclic compound with the following chemical formula: C8H14N3S2 . It belongs to the class of thiazolo pyrimidines and exhibits interesting pharmacological properties .
Synthesis Analysis
The synthesis of thiazolo[4,5-d]pyrimidine-2,7-diamine involves designing and creating novel compounds. Researchers have explored various synthetic methods to obtain these derivatives. For example, a concise synthesis of 2,6-substituted 5-arylthiazolo[4,5-d]pyrimidin-7(6H)-ones has been reported, which serves as a foundation for further investigation .
Molecular Structure Analysis
The molecular structure of thiazolo[4,5-d]pyrimidine-2,7-diamine consists of a fused thiazole and pyrimidine ring system. The arrangement of nitrogen atoms at positions 1 and 3 within the six-membered ring contributes to its unique properties. Detailed structural studies, including X-ray diffraction, can provide insights into its geometry and conformation .
Chemical Reactions Analysis
Thiazolo[4,5-d]pyrimidine-2,7-diamine derivatives have been evaluated for their chemical reactivity. For instance, preliminary structure-activity relationship (SAR) analysis revealed that certain substitutions at positions 5 and 7 enhance anti-inflammatory activity. Understanding the reactivity patterns of these compounds is crucial for drug development .
Physical And Chemical Properties Analysis
Thiazolo[4,5-d]pyrimidine-2,7-diamine possesses specific physical and chemical properties, including solubility, stability, and melting point. Experimental characterization, such as NMR spectra and elemental analyses, can provide valuable data for understanding these properties .
Scientific Research Applications
Structural Significance and Pharmaceutical Activities
Thiazolo[4,5-d]pyrimidines, resembling purine structures, are crucial in medicinal chemistry. Their similarity to biomolecules like adenine, guanine, cAMP, and cGMP has led to their development as therapeutic agents. They exhibit a broad range of pharmacological activities, making them valuable in drug discovery for various conditions, including as immune-modulators and in treating Parkinson's, viral infections, cancer, bacterial infections, fungal infections, pain, inflammation, and as chemokines antagonists (Kuppast & Fahmy, 2016).
Synthesis Techniques
A novel protocol for synthesizing 7-aminothiazolo[4,5-d]pyrimidine on a solid support using a traceless linker has been developed. This approach, involving Dimroth rearrangement, enables the production of diverse compound libraries, crucial for drug discovery and development (Lim, Abdildinova, & Gong, 2021).
Anticancer Applications
2,7-Diamino-thiazolo[4,5-d]pyrimidines have shown promise as epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors. These compounds display significant inhibitory activities in human tumor cells, highlighting their potential in cancer therapeutics (Lin et al., 2009). Additionally, new derivatives of 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine have been synthesized and evaluated for anticancer activity, showing promising results against various human cancer cell lines (Becan et al., 2022).
Antifungal and Antimicrobial Properties
Thiazolo[4,5-d]pyrimidines have been identified with potent antifungal properties. Their structural features crucial for broad-spectrum antifungal activity have been examined, indicating their potential in treating fungal infections (Chhabria et al., 2011). Additionally, their significant inhibitory effect against microbes like Staphylococcus aureus and Escherichia coli underlines their potential as antimicrobial agents (Badawey et al., 1993).
Mechanism of Action
The mechanism of action for thiazolo[4,5-d]pyrimidine-2,7-diamine involves interactions with specific biological targets. For example, some derivatives have demonstrated topoisomerase I inhibitory activity, which is relevant in cancer treatment. Further studies are needed to elucidate their precise mode of action .
properties
IUPAC Name |
[1,3]thiazolo[4,5-d]pyrimidine-2,7-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N5S/c6-3-2-4(9-1-8-3)10-5(7)11-2/h1H,(H4,6,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUAFRDFLFKZWEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N=C(S2)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40449555 | |
Record name | Thiazolo[4,5-d]pyrimidine-2,7-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40449555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazolo[4,5-d]pyrimidine-2,7-diamine | |
CAS RN |
30162-02-8 | |
Record name | Thiazolo[4,5-d]pyrimidine-2,7-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40449555 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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